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Compound of Interest

Compound Name: SB 235375

Cat. No.: B1680814 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for SB 235375, a selective neurokinin-3 (NK-3)

receptor antagonist, is not publicly available. The following guidance is based on general best

practices for handling potent, novel research compounds and should be supplemented by a

thorough risk assessment conducted by qualified personnel within your institution. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

protocols.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling SB 235375. The procedural steps outlined below are

designed to minimize exposure risk and ensure proper disposal, fostering a culture of safety in

the laboratory.

Personal Protective Equipment (PPE)
The primary line of defense when handling any potent chemical compound is the correct and

consistent use of Personal Protective Equipment.[1][2] All personnel must be trained on the

proper donning, doffing, and disposal of PPE.[1]
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides an extra layer of

protection against potential

tears or permeation. Always

inspect gloves for integrity

before use.

Body Protection

A disposable, back-closing,

solid-front gown with tight-

fitting cuffs.

Prevents contamination of

personal clothing and skin.

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects eyes from accidental

splashes of the compound in

solution.

Face Protection
A face shield worn over safety

goggles.

Recommended when there is

a significant risk of splashes or

aerosol generation.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) may be

required based on a risk

assessment, especially when

handling the powder form or

creating solutions.

Minimizes the risk of inhaling

fine particles of the compound.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.

Operational Plan for Safe Handling
A systematic approach to handling SB 235375 is crucial to minimize the risk of exposure.

1. Preparation and Engineering Controls:

Designated Area: All work with SB 235375, especially handling of the solid compound,

should be conducted in a designated area within a certified chemical fume hood to control

airborne particles.[1][3]
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Pre-use Inspection: Before starting any work, ensure the fume hood is functioning correctly.

[2]

Gather Materials: Have all necessary equipment, including a chemical spill kit, readily

accessible within the designated area.

2. Weighing and Reconstitution:

Weighing: When weighing the solid form of SB 235375, do so within the fume hood on a

disposable weigh paper or in a tared container.

Reconstitution: Add the solvent to the solid compound slowly and carefully to avoid

splashing.

3. Experimental Use:

Labeling: All containers holding SB 235375, including stock solutions and dilutions, must be

clearly labeled with the compound name, concentration, date, and hazard information.[4][5]

Transport: When moving solutions of SB 235375, use a secondary container to prevent

spills.[1]

4. Post-Experiment Decontamination:

Surface Cleaning: Decontaminate all surfaces and equipment that may have come into

contact with SB 235375 using an appropriate cleaning agent (e.g., 70% ethanol), as

determined by your institution's EHS guidelines.

PPE Removal: Doff PPE in the correct order to avoid self-contamination and dispose of it as

hazardous waste.

Disposal Plan
Proper disposal of SB 235375 and all contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.[3][6]

1. Waste Segregation:
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Solid Waste: All solid waste contaminated with SB 235375, including gloves, gowns, weigh

papers, and pipette tips, must be collected in a designated hazardous waste container lined

with a heavy-duty plastic bag.[5]

Liquid Waste: Unused solutions of SB 235375 and the first rinse of any contaminated

glassware should be collected in a clearly labeled, sealed hazardous waste container.[5] Do

not dispose of this waste down the drain.[3][7]

2. Waste Container Management:

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name (SB 235375), and the accumulation start date.[3][5]

Storage: Store hazardous waste containers in a designated, secure area away from general

laboratory traffic and incompatible materials.[5][6]

3. Final Disposal:

EHS Pickup: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste.[3] Provide them with all necessary documentation.

Experimental Workflow for Safe Handling and
Disposal
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Preparation
- Don appropriate PPE

- Verify fume hood function
- Prepare designated workspace

Weighing and Reconstitution
- Weigh solid in fume hood
- Slowly add solvent to solid

Proceed

Experimental Use
- Clearly label all solutions

- Use secondary containment for transport

Proceed

Decontamination
- Clean all work surfaces

- Properly doff and dispose of PPE

Experiment Complete

Waste Segregation
- Separate solid and liquid waste

- Use designated hazardous waste containers

Generate Waste

Final Disposal
- Label and seal waste containers

- Store in designated area
- Contact EHS for pickup

Ready for Pickup
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Caption: Workflow for the safe handling and disposal of SB 235375.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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